Cas no 773136-03-1 (Ethyl 2,6-dinitrobenzoate)

• Product Name: Ethyl 2,6-dinitrobenzoate
• CAS No: 773136-03-1
• MF: C₉H₈N₂O₆
• MW: 240.169622421265
• MDL: MFCD06204638
• CID: 1056518
• PubChem ID: 53486275
• Update Time: 2025-04-20

Ethyl 2,6-dinitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-dinitrobenzoate
• 2,6-dinitroBenzoic acid ethyl ester
• AKOS022183115
• AC-23460
• FT-0742891
• SY013040
• AC6794
• DTXSID10704880
• MFCD06204638
• CS-0455715
• 773136-03-1
• A923401
• DB-075291

• MDL： MFCD06204638
• Inchi： 1S/C9H8N2O6/c1-2-17-9(12)8-6(10(13)14)4-3-5-7(8)11(15)16/h3-5H,2H2,1H3
• InChI Key： YAHSCVKMQNZMGB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 240.03800
• Monoisotopic Mass: 240.03823598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 117.94000
• LogP: 2.72610